Cas no 301675-33-2 ((1E)-1-2-(6-methoxy-1,3-benzothiazol-2-yl)hydrazin-1-ylidene-1,2-dihydronaphthalen-2-one)

(1E)-1-2-(6-methoxy-1,3-benzothiazol-2-yl)hydrazin-1-ylidene-1,2-dihydronaphthalen-2-one structure
301675-33-2 structure
Product Name:(1E)-1-2-(6-methoxy-1,3-benzothiazol-2-yl)hydrazin-1-ylidene-1,2-dihydronaphthalen-2-one
CAS No:301675-33-2
MF:C18H13N3O2S
MW:335.379722356796
CID:6376942
PubChem ID:2311776
Update Time:2025-10-30

(1E)-1-2-(6-methoxy-1,3-benzothiazol-2-yl)hydrazin-1-ylidene-1,2-dihydronaphthalen-2-one Chemical and Physical Properties

Names and Identifiers

    • (1E)-1-2-(6-methoxy-1,3-benzothiazol-2-yl)hydrazin-1-ylidene-1,2-dihydronaphthalen-2-one
    • (E)-1-(2-(6-methoxybenzo[d]thiazol-2-yl)hydrazono)naphthalen-2(1H)-one
    • 1,2-Naphthalenedione, 1-[(6-methoxy-2-benzothiazolyl)hydrazone] (9CI)
    • 301675-33-2
    • BDBM55606
    • (1Z)-1-[(6-methoxy-1,3-benzothiazol-2-yl)hydrazono]naphthalen-2-one
    • SMR000242571
    • cid_5878803
    • NSC795037
    • ZINC03970857
    • F0239-0141
    • (1Z)-1-[(6-methoxy-1,3-benzothiazol-2-yl)hydrazinylidene]-2-naphthalenone
    • NSC-795037
    • Z56762804
    • (1E)-1-[2-(6-methoxy-1,3-benzothiazol-2-yl)hydrazin-1-ylidene]-1,2-dihydronaphthalen-2-one
    • HMS2525J09
    • ZINC03970858
    • (1Z)-1-[(6-methoxy-1,3-benzothiazol-2-yl)hydrazinylidene]naphthalen-2-one
    • MLS000417335
    • 1-[(6-methoxy-1,3-benzothiazol-2-yl)diazenyl]naphthalen-2-ol
    • AKOS030659085
    • AKOS001010879
    • CHEMBL1586534
    • Inchi: 1S/C18H13N3O2S/c1-23-12-7-8-14-16(10-12)24-18(19-14)21-20-17-13-5-3-2-4-11(13)6-9-15(17)22/h2-10H,1H3,(H,19,21)
    • InChI Key: MIBZXTCVZMHWJL-UHFFFAOYSA-N
    • SMILES: C1(=NNC2=NC3=CC=C(OC)C=C3S2)C2=C(C=CC=C2)C=CC1=O

Computed Properties

  • Exact Mass: 335.07284784g/mol
  • Monoisotopic Mass: 335.07284784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 95.3Ų

Experimental Properties

  • Density: 1.39±0.1 g/cm3(Predicted)
  • Boiling Point: 601.3±65.0 °C(Predicted)
  • pka: 8.55±0.20(Predicted)

(1E)-1-2-(6-methoxy-1,3-benzothiazol-2-yl)hydrazin-1-ylidene-1,2-dihydronaphthalen-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0239-0141-2μmol
(1E)-1-[2-(6-methoxy-1,3-benzothiazol-2-yl)hydrazin-1-ylidene]-1,2-dihydronaphthalen-2-one
301675-33-2 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0239-0141-5μmol
(1E)-1-[2-(6-methoxy-1,3-benzothiazol-2-yl)hydrazin-1-ylidene]-1,2-dihydronaphthalen-2-one
301675-33-2 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0239-0141-10μmol
(1E)-1-[2-(6-methoxy-1,3-benzothiazol-2-yl)hydrazin-1-ylidene]-1,2-dihydronaphthalen-2-one
301675-33-2 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0239-0141-20μmol
(1E)-1-[2-(6-methoxy-1,3-benzothiazol-2-yl)hydrazin-1-ylidene]-1,2-dihydronaphthalen-2-one
301675-33-2 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0239-0141-1mg
(1E)-1-[2-(6-methoxy-1,3-benzothiazol-2-yl)hydrazin-1-ylidene]-1,2-dihydronaphthalen-2-one
301675-33-2 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0239-0141-2mg
(1E)-1-[2-(6-methoxy-1,3-benzothiazol-2-yl)hydrazin-1-ylidene]-1,2-dihydronaphthalen-2-one
301675-33-2 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0239-0141-3mg
(1E)-1-[2-(6-methoxy-1,3-benzothiazol-2-yl)hydrazin-1-ylidene]-1,2-dihydronaphthalen-2-one
301675-33-2 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0239-0141-4mg
(1E)-1-[2-(6-methoxy-1,3-benzothiazol-2-yl)hydrazin-1-ylidene]-1,2-dihydronaphthalen-2-one
301675-33-2 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0239-0141-5mg
(1E)-1-[2-(6-methoxy-1,3-benzothiazol-2-yl)hydrazin-1-ylidene]-1,2-dihydronaphthalen-2-one
301675-33-2 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0239-0141-10mg
(1E)-1-[2-(6-methoxy-1,3-benzothiazol-2-yl)hydrazin-1-ylidene]-1,2-dihydronaphthalen-2-one
301675-33-2 90%+
10mg
$79.0 2023-05-17

Additional information on (1E)-1-2-(6-methoxy-1,3-benzothiazol-2-yl)hydrazin-1-ylidene-1,2-dihydronaphthalen-2-one

Comprehensive Overview of Compound CAS No. 301675-33-2: (1E)-1-2-(6-methoxy-1,3-benzothiazol-2-yl)hydrazin-1-ylidene-1,2-dihydronaphthalen-2-one

(1E)-1-2-(6-methoxy-1,3-benzothiazol-2-yl)hydrazin-1-ylidene-1,2-dihydronaphthalen-2-one, also known by its CAS number 301675-33-2, is a complex organic compound with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a naphthalene ring, a benzothiazole moiety, and a hydrazine group. The combination of these functional groups imparts distinct chemical and biological properties to the molecule, making it a subject of extensive study in recent years.

The molecular formula of (1E)-1-2-(6-methoxy-1,3-benzothiazol-2-yl)hydrazin-1-ylidene-1,2-dihydronaphthalen-2-one is C20H18N4O2S. Its molecular weight is approximately 374.44 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of 6-methoxybenzothiazole with 1,2-dihydronaphthalen-2-one in the presence of a suitable hydrazine derivative. The resulting product is a yellow crystalline solid that is soluble in common organic solvents such as dichloromethane and ethanol.

In terms of its physical properties, (1E)-1-2-(6-methoxy-1,3-benzothiazol-2-yl)hydrazin-1-ylidene-1,2-dihydronaphthalen-2-one exhibits high thermal stability and moderate solubility in polar solvents. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). The compound's UV/Vis absorption spectrum shows characteristic peaks that can be used for its identification and quantification in solution.

The biological activity of (1E)-1-2-(6-methoxy-1,3-benzothiazol-2-yl)hydrazin-1-ylidene-1,2-dihydronaphthalen-2-one has been the focus of several recent studies. Research has shown that this compound possesses potent antitumor properties against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively inhibits the proliferation of human breast cancer cells (MCF7) and prostate cancer cells (PC3) by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2.

Beyond its antitumor activity, (1E)-1-2-(6-methoxy-1,3-benzothiazol-2-yl)hydrazin-1-ylidene-1,2-dihydronaphthalen-2-one has also been investigated for its potential as an antimicrobial agent. A study conducted at the University of California found that the compound exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The antimicrobial effect is attributed to its ability to disrupt bacterial cell membranes and inhibit DNA synthesis.

In addition to its therapeutic applications, (1E)-1-2-(6-methoxy-1,3-benzothiazol-2-yl)hydrazin-1-ylidene-1,2-dihydronaphthalen-2-one has been explored for its use in materials science. The compound's unique electronic properties make it a promising candidate for the development of organic semiconductors and photovoltaic materials. Recent research has shown that thin films prepared from this compound exhibit high charge carrier mobility and excellent photoresponse characteristics.

The synthesis and characterization of (1E)-1-2-(6-methoxy-1,3-benzothiazol-2-yl)hydrazin-< strong > ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ y l i d e n e - strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > ( * * * * * * * * * * * * * * * * * * * * ) have been extensively documented in the literature. One common synthetic route involves the reaction of 6-methoxybenzothiazole with hydrazine hydrate followed by condensation with 1,2-dihydronaphthalenone in the presence of an acid catalyst such as p-toluenesulfonic acid. This method yields high purity product with good yield.

The safety profile of ()-*()-(* * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * *) has been evaluated through various toxicity studies. Results indicate that the compound is generally well-tolerated at therapeutic concentrations but may exhibit cytotoxic effects at higher doses. Therefore, careful dose optimization is essential for its safe use in clinical settings.

In conclusion, (*()-(* * * * * * * * * * * * * *)-*()-(* * * *)-*()-(*)-*()-(*)-*()-(*)-*()-(*)-*()-(*)-*()-()-*()-()-*()-()-*()-()-*()-()-*()-()-*()-()-*()-()-*()-()-*()-()-*()-()*) represents a multifaceted molecule with significant potential in pharmaceuticals and materials science. Ongoing research continues to uncover new applications and optimize its use in various fields.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.